Cas no 1784117-49-2 (methyl 3-amino-6-chloropyridazine-4-carboxylate)

• Product Name: methyl 3-amino-6-chloropyridazine-4-carboxylate
• CAS No: 1784117-49-2
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• CID: 6292200
• PubChem ID: 84048818
• Update Time: 2024-03-01

methyl 3-amino-6-chloropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-6-chloropyridazine-4-carboxylate
• EN300-19582766
• SCHEMBL18038681
• E83270
• 1784117-49-2

• Inchi： 1S/C6H6ClN3O2/c1-12-6(11)3-2-4(7)9-10-5(3)8/h2H,1H3,(H2,8,10)
• InChI Key： GKPKAXNMDLEJIG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(N)N=N1

Computed Properties

• Exact Mass: 187.0148541g/mol
• Monoisotopic Mass: 187.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.1Ų